Cas no 80909-49-5 (trans-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid)

• Product name: trans-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 80909-49-5
• MF: C₁₈H₁₈NO₂F
• MW: 299.33942
• MDL: MFCD12755529
• CID: 828104
• PubChem ID: 12922302

trans-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-1-Benzyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• (3S,4R)-1-Benzyl-4-(4-fluorophenyl)-pyrrolidine-3-carboxylic acid
• TRANS-1-BENZYL-4-(3-FLUOROPHENYL)PYRROLIDINE-3-CARBOXYLIC ACID
• trans-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• rel-(3S,4R)-1-Benzyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• DTXSID40513048
• A15820
• 80909-49-5
• 1821769-75-8
• (3S,4R)-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid;TRANS (+/-) 1-BENZYL-4-(4-FLUOROPHENYL)PYRROLIDINE-3-CARBOXYLIC ACID
• MFCD09910402
• C18H18FNO2
• AM20041196
• TRANS (+/-) 1-BENZYL-4-(4-FLUOROPHENYL)PYRROLIDINE-3-CARBOXYLIC ACID
• AKOS015856063
• DB-000735

• MDL： MFCD12755529
• Inchi： InChI=1S/C18H18FNO2/c19-15-8-6-14(7-9-15)16-11-20(12-17(16)18(21)22)10-13-4-2-1-3-5-13/h1-9,16-17H,10-12H2,(H,21,22)/t16-,17+/m0/s1
• InChI Key： PBJFFDZRBFEUPB-DLBZAZTESA-N
• SMILES： C1=CC=C(C=C1)CN2C[C@@H](C3=CC=C(C=C3)F)[C@@H](C2)C(=O)O

Computed Properties

• Exact Mass: 299.13200
• Monoisotopic Mass: 299.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 0.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 40.54000
• LogP: 3.06380

trans-1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature